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Compound of Interest

Compound Name: NVS-VHL720

Cat. No.: B12370099

For Researchers, Scientists, and Drug Development Professionals

NVS-VHL720 is a small-molecule molecular glue degrader that selectively targets cysteine
dioxygenase 1 (CDO1) for proteasomal degradation.[1][2][3][4] This document provides a
comprehensive technical guide to NVS-VHL720, including its mechanism of action, key
guantitative data, detailed experimental protocols, and visual representations of its operational
pathways.

Core Mechanism of Action

NVS-VHL720 functions by inducing proximity between the Von Hippel-Lindau (VHL) E3
ubiquitin ligase complex and CDO1.[5][6][7] Unlike traditional inhibitors, NVS-VHL720 does not
bind to an active site to inhibit protein function. Instead, it acts as a "molecular glue,” creating a
novel protein-protein interaction. This induced interaction leads to the polyubiquitination of
CDO1 by the VHL complex, marking it for degradation by the proteasome. This targeted
degradation of CDO1 offers a promising therapeutic strategy in relevant disease contexts.

Quantitative Data Summary

The following tables summarize the key in vitro and cellular performance metrics of NVS-
VHL720.
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Parameter Value Assay Reference

CDO1 Recruitment

71 nM TR-FRET [2]
(AC50)
VHL Binding (KD) 72 nM SPR [2]
CDO1 Degradation

8 nM HEK293T cells [2]
(absDC50)
Maximum CDO1

98% HEK293T cells [2]

Degradation

Signaling Pathway

The following diagram illustrates the mechanism of action of NVS-VHL720 in inducing the
degradation of CDO1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [NVS-VHL720: A Technical Overview of a Novel
Molecular Glue Degrader]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370099#what-is-nvs-vhl720-and-how-does-it-work]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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